Cas no 22539-55-5 (8-Chloro-5-nitroquinoline)

• Product Name: 8-Chloro-5-nitroquinoline
• CAS No: 22539-55-5
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD00466079
• CID: 52099
• PubChem ID: 252444
• Update Time: 2025-07-20

8-Chloro-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5-nitroquinoline
• 5-Nitro-8-chloroquinoline
• 8-Chlor-5-nitro-chinolin
• 8-chloro-5-nitro-quinoline
• F2179-0004
• LS-08275
• SB71761
• CB08990
• Oprea1_262058
• EN300-27726
• EU-0068402
• SMSSF-0081200
• NSC-74384
• Z235362951
• Oprea1_308627
• AB01317911-02
• SY168342
• XSJNIKQCTPVESL-UHFFFAOYSA-N
• SMSF0004793
• AKOS000117966
• AMS_CNC_ID-1743848918
• BIM-0006422.P001
• NCGC00322172-01
• A878511
• VB33470000
• NIOSH/VB3347000
• DTXSID70291241
• SCHEMBL6609076
• NSC74384
• FT-0739957
• CBMicro_006691
• Quinoline, 8-chloro-5-nitro-
• D97518
• 22539-55-5
• MFCD00466079
• ALBB-024936

• MDL： MFCD00466079
• Inchi： 1S/C9H5ClN2O2/c10-7-3-4-8(12(13)14)6-2-1-5-11-9(6)7/h1-5H
• InChI Key： XSJNIKQCTPVESL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.003955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7

Experimental Properties

• Density: 1.484
• Boiling Point: 353.6 °C at 760 mmHg
• Flash Point: 353.6 °C at 760 mmHg
• Refractive Index: 1.688
• PSA: 58.71000
• LogP: 3.31960

Additional information on 8-Chloro-5-nitroquinoline

Recent Advances in the Study of 8-Chloro-5-nitroquinoline (CAS: 22539-55-5): A Comprehensive Research Brief

8-Chloro-5-nitroquinoline (CAS: 22539-55-5) is a nitroquinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities. Recent studies have explored its potential as a scaffold for drug development, particularly in antimicrobial, anticancer, and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 8-Chloro-5-nitroquinoline against multidrug-resistant bacterial strains. The compound exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. Mechanistic studies revealed that the compound disrupts bacterial DNA gyrase activity, a critical enzyme for DNA replication. This finding positions 8-Chloro-5-nitroquinoline as a promising candidate for addressing antibiotic resistance.

In the context of cancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 8-Chloro-5-nitroquinoline derivatives demonstrate selective cytotoxicity against pancreatic cancer cell lines (PANC-1 and MIA PaCa-2). The lead compound in this series, modified with a piperazine side chain, showed an IC50 value of 1.2 µM, significantly lower than the parent molecule. Further proteomic analysis indicated that the derivative induces apoptosis via the mitochondrial pathway, offering a novel mechanism for targeted therapy.

The synthetic accessibility of 8-Chloro-5-nitroquinoline has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach to synthesize the compound using a one-pot nitrochlorination reaction. This method achieved an 85% yield with minimal waste generation, addressing previous challenges in large-scale production. The authors emphasized the potential of this route to meet the growing demand for 8-Chloro-5-nitroquinoline in preclinical studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 8-Chloro-5-nitroquinoline. A recent pharmacokinetic study published in Xenobiotica (2024) highlighted its relatively short half-life (t1/2 = 2.3 h) in rodent models, necessitating further structural modifications for clinical translation. Researchers are currently exploring prodrug strategies and nanoformulations to enhance bioavailability and target specificity.

In conclusion, 8-Chloro-5-nitroquinoline (CAS: 22539-55-5) represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic improvements, make it a valuable scaffold for developing novel therapeutics. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications, particularly in areas with unmet medical needs.